Cas no 104771-35-9 (5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with a chloro group at the 5-position and a cyano group at the 4-position, linked to a pyridinyl moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. Its electron-withdrawing substituents enhance reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions. The pyridine ring further contributes to coordination properties, useful in metal-catalyzed processes. High purity and stability under standard conditions ensure consistent performance in research and industrial settings. Its well-defined molecular architecture supports precise modifications for targeted compound development.
5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile structure
104771-35-9 structure
Product Name:5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile
CAS No:104771-35-9
MF:C9H5ClN4
MW:204.615799665451
MDL:MFCD17168530
CID:94834
PubChem ID:19839395
Update Time:2025-06-13

5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile
    • 5-chloro-1-pyridin-2-ylpyrazole-4-carbonitrile
    • 5-Chloro-1-(pyridin-2-yl)
    • 5-Chloro-1-(2-pyridinyl)-1H-pyrazole-4-carbonitrile
    • 5-chloro-1-(2-pyridyl)pyrazole-4-carbonitrile
    • FCH1357089
    • AK139459
    • AX8221498
    • 104771-35-9
    • AKOS015899760
    • CS-0060618
    • FT-0743548
    • W16942
    • DTXSID10600479
    • DS-6688
    • SCHEMBL10517284
    • DB-059191
    • MDL: MFCD17168530
    • Inchi: 1S/C9H5ClN4/c10-9-7(5-11)6-13-14(9)8-3-1-2-4-12-8/h1-4,6H
    • InChI Key: NIXVPQMMKUUEHU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 204.02045
  • Monoisotopic Mass: 204.0202739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.39
  • Boiling Point: 395°C at 760 mmHg
  • PSA: 54.5

5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile Security Information

  • Signal Word:Warning
  • Hazard Statement: H332-H412
  • Warning Statement: P273
  • Storage Condition:Inert atmosphere,2-8°C

5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile Pricemore >>

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Additional information on 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile

Research Brief on 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile (CAS: 104771-35-9): Recent Advances and Applications

5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile (CAS: 104771-35-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile as a precursor in the synthesis of novel pyrazole-based kinase inhibitors. The study demonstrated that modifications at the pyrazole and pyridine rings could significantly enhance the compound's binding affinity to specific kinase targets, such as JAK2 and EGFR. These findings suggest its potential utility in developing targeted therapies for cancer and inflammatory diseases.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of derivatives derived from 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile. The study revealed that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA and E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

From a synthetic chemistry perspective, advancements in the preparation of 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile have been reported in Organic Process Research & Development (2023). The study introduced a scalable and cost-effective method for its synthesis, utilizing a one-pot reaction strategy with improved yield and purity. This development is particularly relevant for industrial-scale production, facilitating its broader application in pharmaceutical manufacturing.

In conclusion, 5-Chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile (CAS: 104771-35-9) continues to be a compound of interest in chemical biology and drug discovery. Its versatility as a building block for bioactive molecules, coupled with recent advancements in its synthesis and applications, underscores its potential to contribute to the development of novel therapeutics. Future research should focus on optimizing its derivatives for enhanced efficacy and safety profiles, as well as exploring its mechanisms of action in greater detail.

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